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Compound of Interest

Compound Name: 4-Methyloctane

Cat. No.: B165697

This guide provides a comprehensive framework for an inter-laboratory comparison of 4-
Methyloctane analysis. In the absence of publicly available, specific proficiency testing data for
4-Methyloctane, this document presents a realistic, hypothetical inter-laboratory study. The
methodologies, data, and performance evaluations are based on established principles for the
analysis of volatile organic compounds (VOCSs).[1][2][3] The objective is to offer a robust
template for researchers, scientists, and drug development professionals to design, participate
in, and interpret such comparative studies. The accurate quantification of branched-chain
alkanes like 4-Methyloctane is crucial in fields such as environmental monitoring, petroleum
analysis, and chemical manufacturing. Inter-laboratory comparisons are essential for evaluating
and ensuring the reliability and comparability of analytical results among different laboratories.

[4]

Hypothetical Study Design

This hypothetical study evaluates the performance of eight independent laboratories in the
guantification of 4-Methyloctane. A central organizing body prepared and distributed identical
test samples to each participant.

o Test Material: A stock solution of 4-Methyloctane (CAS No: 2216-34-4) was gravimetrically
prepared in cyclohexane.[5] This stock solution was used to create a final test sample by
spiking it into a matrix of methanol to simulate a solvent-based sample.

o Sample Distribution: Each participating laboratory received a kit containing two vials of the
test sample to be analyzed in duplicate.
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o Assigned Value: The consensus concentration, or "assigned value," for 4-Methyloctane in
the test sample was determined by the organizing body using replicate analyses with a
validated reference method. The assigned value was 52.5 pg/mL.

Data Presentation: Summary of Inter-laboratory
Results

The following table summarizes the quantitative results reported by the eight participating
laboratories. The performance of each laboratory was evaluated using z-scores, which indicate
how many standard deviations a result is from the consensus value.[6][7] Z-scores are
interpreted as follows:

e |z| £ 2: Satisfactory performance
e 2 <|z| < 3: Questionable performance

e |z| = 3: Unsatisfactory performance

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b165697?utm_src=pdf-body
http://demarcheiso17025.com/document/Interpretation%20of%20interlaboratory%20comparison%20results%20to%20evaluate%20laboratory%20proficiency.pdf
https://www.ifatest.eu/Archiv/UBA_annualprogramme2026.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Reported Reported
Mean
Concentr Concentr
Laborator . . Concentr Standard Performa
ation ation . o z-score
y ID ation Deviation nce
(ng/imL) - (pg/mL) -
(ng/imL)
Rep 1 Rep 2
Satisfactor
Lab 01 51.8 52.4 52.1 0.42 -0.31
y
Satisfactor
Lab 02 54.2 53.8 54.0 0.28 1.15
y
Questionab
Lab 03 49.5 50.1 49.8 0.42 -2.08 I
e
Satisfactor
Lab 04 52.9 52.5 52.7 0.28 0.15
y
Unsatisfact
Lab 05 58.1 57.5 57.8 0.42 4.08
ory
Satisfactor
Lab 06 51.2 51.8 515 0.42 -0.77
y
Satisfactor
Lab 07 535 54.1 53.8 0.42 1.00
y
Satisfactor
Lab 08 52.1 515 51.8 0.42 -0.54
y
Assigned Robust SD:
Summary
Value: 525 1.3

Experimental Protocols

A detailed and well-documented experimental protocol is fundamental to a robust analytical

method.[8] The following outlines a typical workflow for the analysis of 4-Methyloctane using
Gas Chromatography-Mass Spectrometry (GC-MS).[9][10]

1. Sample Preparation
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o Objective: To prepare the sample for GC-MS analysis by dilution to an appropriate
concentration.

e Procedure:

o

Allow the received sample vial to equilibrate to room temperature.

[¢]

Vortex the vial for 30 seconds to ensure homogeneity.

o

Perform a 1:10 dilution of the sample with methanol.

[e]

Transfer the diluted sample to a 2 mL autosampler vial for analysis.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

» Objective: To separate, identify, and quantify 4-Methyloctane.

 Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., single
quadrupole or triple quadrupole).

o Chromatographic Conditions:

o Column: A non-polar column, such as a DB-1ms or HP-5ms (30 m x 0.25 mm ID, 0.25 pm
film thickness).

o Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

o Inlet Temperature: 250 °C.

o Injection Volume: 1 pL in splitless mode.

o Oven Temperature Program:

= Initial temperature: 40 °C, hold for 2 minutes.

= Ramp: 10 °C/min to 150 °C.

= Hold: 5 minutes.
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e Mass Spectrometry Conditions:
o lonization Mode: Electron lonization (EIl) at 70 eV.
o lon Source Temperature: 230 °C.
o Quadrupole Temperature: 150 °C.

o Acquisition Mode: Selected lon Monitoring (SIM) of characteristic ions for 4-Methyloctane
(e.g., m/z 57,71, 85).[11]

3. Calibration and Quantification

o Objective: To create a calibration curve to determine the concentration of 4-Methyloctane in
the samples.

e Procedure:

o Prepare a series of calibration standards of 4-Methyloctane in methanol, ranging from 1

png/mL to 100 pg/mL.
o Analyze the calibration standards using the same GC-MS method as the samples.

o Construct a calibration curve by plotting the peak area of 4-Methyloctane against the

concentration of the standards.

o Quantify the 4-Methyloctane concentration in the test samples by comparing their peak

areas to the calibration curve.

Visualizations
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Caption: Experimental workflow for 4-Methyloctane analysis.
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Caption: Logic for z-score calculation and performance evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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